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Compound of Interest

Compound Name: L-threonic acid

Cat. No.: B1235395

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemical compounds like L-Threonic Acid. While L-
Threonic Acid and its common salts are not classified as highly hazardous, adherence to strict
safety protocols is crucial to minimize risks and ensure a safe working environment. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans for L-Threonic Acid.

Hazard Identification and Personal Protective
Equipment (PPE)

Although some safety data sheets (SDS) for L-Threonic Acid salts indicate no hazardous
classification, at least one source classifies L-Threonic Acid Calcium Salt as a skin, eye, and
respiratory irritant.[1] Therefore, a cautious approach to handling is recommended. The
following personal protective equipment is essential to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling L-Threonic Acid
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Protection Type Equipment Specification Purpose

) Chemical safety goggles with To protect eyes from potential
Eye and Face Protection ] ) )
side shields or a face shield. splashes.

Nitrile or neoprene gloves. A
Skin Protection lab coat or chemical-resistant To prevent direct skin contact.

apron.

A NIOSH-approved respirator

(e.g., N95) is recommended if o ) ]
To avoid inhalation of airborne

Respiratory Protection dust or aerosols are )
) ] particles.
generated, especially in poorly
ventilated areas.
Foot Protection Closed-toe shoes. To protect feet from spills.

Operational Plan: Safe Handling Procedures

A systematic approach to handling L-Threonic Acid in a laboratory setting is critical to
maintaining a safe environment.

Engineering Controls:

o Ventilation: Always handle L-Threonic Acid in a well-ventilated area. For procedures that
may generate dust or aerosols, a laboratory fume hood is recommended.[2]

o Eye Wash and Safety Shower: Ensure that an emergency eyewash station and safety
shower are readily accessible in the immediate work area.[1]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Review the Safety
Data Sheet (SDS) for any specific handling instructions.

» Dispensing: When weighing or transferring the solid form of L-Threonic Acid, minimize the
creation of dust.
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e Solution Preparation: If preparing a solution, slowly add the L-Threonic Acid to the solvent
to avoid splashing.

e Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[3] Do not eat, drink, or
smoke in the handling area.[1]

o Storage: Store L-Threonic Acid in a tightly closed container in a cool, dry, and well-
ventilated place.[1][2]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.

Table 2: First Aid and Accidental Release Measures
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Incident

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[2] Remove contaminated
clothing and wash it before reuse.[1] If irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][2] Seek immediate

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, give artificial respiration.[1][2] Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person.[1][2] Seek immediate

medical attention.[1]

Small Spills

Wear appropriate PPE. For solid spills, carefully
sweep or vacuum the material and place it in a
suitable, labeled container for disposal.[3] Avoid
generating dust. For liquid spills, absorb with an
inert material and place in a chemical waste

container.

Large Spills

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Contain the spill
if possible. Follow institutional emergency

procedures.

Disposal Plan

Proper disposal of L-Threonic Acid and any contaminated materials is essential to prevent

environmental contamination and comply with regulations.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=270509
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3emFlYWtmNXg2Z3Vlamw5Y2htdGl4c3NmNTBqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQOTc1XzcwNzUzLTYxLTZfTC1UaHJlb25pYyBhY2lkIGNhbGNpdW0gc2FsdC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVA5NzVfNzA3NTMtNjEtNl9MLVRocmVvbmljJTIwYWNpZCUyMGNhbGNpdW0lMjBzYWx0LnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--05ba7ebb17e3ab7b6f6ce7ac25727b20d5d57aae/MetaSci_MSIP975_70753-61-6_L-Threonic%20acid%20calcium%20salt.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3emFlYWtmNXg2Z3Vlamw5Y2htdGl4c3NmNTBqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQOTc1XzcwNzUzLTYxLTZfTC1UaHJlb25pYyBhY2lkIGNhbGNpdW0gc2FsdC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVA5NzVfNzA3NTMtNjEtNl9MLVRocmVvbmljJTIwYWNpZCUyMGNhbGNpdW0lMjBzYWx0LnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--05ba7ebb17e3ab7b6f6ce7ac25727b20d5d57aae/MetaSci_MSIP975_70753-61-6_L-Threonic%20acid%20calcium%20salt.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3emFlYWtmNXg2Z3Vlamw5Y2htdGl4c3NmNTBqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQOTc1XzcwNzUzLTYxLTZfTC1UaHJlb25pYyBhY2lkIGNhbGNpdW0gc2FsdC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVA5NzVfNzA3NTMtNjEtNl9MLVRocmVvbmljJTIwYWNpZCUyMGNhbGNpdW0lMjBzYWx0LnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--05ba7ebb17e3ab7b6f6ce7ac25727b20d5d57aae/MetaSci_MSIP975_70753-61-6_L-Threonic%20acid%20calcium%20salt.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=270509
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3emFlYWtmNXg2Z3Vlamw5Y2htdGl4c3NmNTBqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQOTc1XzcwNzUzLTYxLTZfTC1UaHJlb25pYyBhY2lkIGNhbGNpdW0gc2FsdC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVA5NzVfNzA3NTMtNjEtNl9MLVRocmVvbmljJTIwYWNpZCUyMGNhbGNpdW0lMjBzYWx0LnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--05ba7ebb17e3ab7b6f6ce7ac25727b20d5d57aae/MetaSci_MSIP975_70753-61-6_L-Threonic%20acid%20calcium%20salt.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3emFlYWtmNXg2Z3Vlamw5Y2htdGl4c3NmNTBqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQOTc1XzcwNzUzLTYxLTZfTC1UaHJlb25pYyBhY2lkIGNhbGNpdW0gc2FsdC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVA5NzVfNzA3NTMtNjEtNl9MLVRocmVvbmljJTIwYWNpZCUyMGNhbGNpdW0lMjBzYWx0LnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--05ba7ebb17e3ab7b6f6ce7ac25727b20d5d57aae/MetaSci_MSIP975_70753-61-6_L-Threonic%20acid%20calcium%20salt.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=270509
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3emFlYWtmNXg2Z3Vlamw5Y2htdGl4c3NmNTBqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQOTc1XzcwNzUzLTYxLTZfTC1UaHJlb25pYyBhY2lkIGNhbGNpdW0gc2FsdC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVA5NzVfNzA3NTMtNjEtNl9MLVRocmVvbmljJTIwYWNpZCUyMGNhbGNpdW0lMjBzYWx0LnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--05ba7ebb17e3ab7b6f6ce7ac25727b20d5d57aae/MetaSci_MSIP975_70753-61-6_L-Threonic%20acid%20calcium%20salt.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3emFlYWtmNXg2Z3Vlamw5Y2htdGl4c3NmNTBqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQOTc1XzcwNzUzLTYxLTZfTC1UaHJlb25pYyBhY2lkIGNhbGNpdW0gc2FsdC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVA5NzVfNzA3NTMtNjEtNl9MLVRocmVvbmljJTIwYWNpZCUyMGNhbGNpdW0lMjBzYWx0LnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--05ba7ebb17e3ab7b6f6ce7ac25727b20d5d57aae/MetaSci_MSIP975_70753-61-6_L-Threonic%20acid%20calcium%20salt.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=270509
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3emFlYWtmNXg2Z3Vlamw5Y2htdGl4c3NmNTBqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQOTc1XzcwNzUzLTYxLTZfTC1UaHJlb25pYyBhY2lkIGNhbGNpdW0gc2FsdC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVA5NzVfNzA3NTMtNjEtNl9MLVRocmVvbmljJTIwYWNpZCUyMGNhbGNpdW0lMjBzYWx0LnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--05ba7ebb17e3ab7b6f6ce7ac25727b20d5d57aae/MetaSci_MSIP975_70753-61-6_L-Threonic%20acid%20calcium%20salt.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11168.pdf?1524590049
https://www.benchchem.com/product/b1235395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Characterization: While L-Threonic Acid is not typically classified as hazardous
waste, it is crucial to consult local, state, and federal regulations for proper classification and
disposal requirements.[1][3]

o Containerization: Collect waste L-Threonic Acid and any contaminated materials (e.qg.,
gloves, wipes) in a clearly labeled, sealed container.

» Disposal Route: Dispose of the chemical waste through a licensed professional waste
disposal service.[3][4] Do not dispose of it down the drain or in the regular trash unless
explicitly permitted by institutional and local guidelines.

Workflow for Safe Handling of L-Threonic Acid
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BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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